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[City, State] – [Date] – 2-Hydroxyisonicotinic acid, a versatile pyridine derivative, is a

valuable building block for a wide range of organic synthesis applications, particularly in the

development of pharmaceuticals and other biologically active molecules. Its unique structural

features, including a hydroxyl group and a carboxylic acid on the pyridine ring, allow for diverse

chemical transformations, making it a key intermediate in the synthesis of complex molecular

architectures. These application notes provide an overview of its utility in key organic reactions,

complete with detailed experimental protocols for researchers, scientists, and drug

development professionals.

Chlorination: Synthesis of 2-Chloro-4-
pyridinecarboxylic Acid
The conversion of the hydroxyl group of 2-hydroxyisonicotinic acid to a chlorine atom is a

fundamental transformation that opens up avenues for subsequent cross-coupling reactions

and nucleophilic substitutions. The resulting 2-chloro-4-pyridinecarboxylic acid is a valuable

intermediate in medicinal chemistry.

Experimental Protocol: Chlorination using Phosphorus Oxychloride (POCl₃)
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This protocol describes a general method for the chlorination of 2-hydroxypyridines, which can

be adapted for 2-hydroxyisonicotinic acid.[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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